Cas no 29657-33-8 (Acetic acid,(tert-dodecylthio)- (8CI,9CI))

• Product Name: Acetic acid,(tert-dodecylthio)- (8CI,9CI)
• CAS No: 29657-33-8
• MF: C₁₄H₂₈O₂S
• MW: 260.435923576355
• CID: 272072
• PubChem ID: 122514
• Update Time: 2025-04-19

Acetic acid,(tert-dodecylthio)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,(tert-dodecylthio)- (8CI,9CI)
• 2-(2,3,4,4,5,5-hexamethylhexan-2-ylsulfanyl)acetic acid
• (tert-Dodecylthio)acetic acid
• [(2,3,4,4,5,5-hexamethylhexan-2-yl)sulfanyl]acetic acid
• NS00051944
• 29657-33-8
• DTXSID20952118
• EINECS 249-756-5

• Inchi： 1S/C14H28O2S/c1-10(13(5,6)12(2,3)4)14(7,8)17-9-11(15)16/h10H,9H2,1-8H3,(H,15,16)
• InChI Key： LNRGMECDIPGOEV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C(C)(C)C(C)C(C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 260.18100131g/mol
• Monoisotopic Mass: 260.18100131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.6Ų